molecular formula C9H7BrF2N2O B15337431 (6-Bromo-3-pyridyl)(3,3-difluoro-1-azetidinyl)methanone

(6-Bromo-3-pyridyl)(3,3-difluoro-1-azetidinyl)methanone

Cat. No.: B15337431
M. Wt: 277.07 g/mol
InChI Key: MMZGJJHHFDAPHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6-Bromo-3-pyridyl)(3,3-difluoro-1-azetidinyl)methanone is a heterocyclic methanone derivative featuring a 6-bromo-3-pyridyl group and a 3,3-difluoroazetidine moiety. The bromopyridyl group is a common pharmacophore in medicinal chemistry, often contributing to binding interactions with biological targets. The 3,3-difluoroazetidine ring, a four-membered nitrogen-containing heterocycle, introduces steric compactness and electron-withdrawing effects due to the fluorine atoms. These features may enhance metabolic stability and influence physicochemical properties compared to bulkier or non-fluorinated analogs .

Properties

Molecular Formula

C9H7BrF2N2O

Molecular Weight

277.07 g/mol

IUPAC Name

(6-bromopyridin-3-yl)-(3,3-difluoroazetidin-1-yl)methanone

InChI

InChI=1S/C9H7BrF2N2O/c10-7-2-1-6(3-13-7)8(15)14-4-9(11,12)5-14/h1-3H,4-5H2

InChI Key

MMZGJJHHFDAPHI-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C(=O)C2=CN=C(C=C2)Br)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Key Structural Features

The target compound’s structure is distinguished by its 3,3-difluoroazetidine substituent. Below is a comparison with structurally related bromopyridyl methanones:

Table 1: Structural Comparison of Bromopyridyl Methanone Derivatives

Compound Name R Group Molecular Formula Molecular Weight Key Features
(6-Bromo-3-pyridyl)(3,3-difluoroazetidinyl)methanone 3,3-difluoroazetidinyl C₁₀H₈BrF₂N₂O 315.09 Compact ring, electron-withdrawing fluorines
(6-Bromo-3-pyridyl)(3,4-dihydroquinolin-1-yl)methanone 3,4-dihydroquinolin-1-yl C₁₆H₁₂BrN₂O 317.19 Larger aromatic ring, potential CNS activity
(6-Bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone Phenyl C₁₅H₁₀BrN₂O 330.16 Fused imidazopyridine core, increased planarity

Key Observations:

  • Ring Size and Steric Effects: The 4-membered azetidine ring in the target compound reduces steric hindrance compared to the 6-membered quinoline in or fused imidazopyridine in . This compactness may improve bioavailability .

Spectroscopic and Physicochemical Properties

  • NMR Spectroscopy: The target compound’s ¹H-NMR would show signals for azetidine protons (δ ~3.5–4.0 ppm) and pyridyl aromatic protons (δ ~7.5–8.5 ppm). The ¹⁹F NMR would exhibit distinct peaks for the difluoro group, similar to fluorinated azetidines in other studies .
  • Mass Spectrometry: A molecular ion peak at m/z ~315 [M+H]⁺ is expected, consistent with analogs in (m/z 317) .
  • LogP and Solubility: The difluoroazetidine likely reduces lipophilicity compared to phenyl or quinoline substituents, improving aqueous solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.